Cas no 887752-13-8 (7,17-dihydroxydocosa-8,10,13,15,19-pentaenoic acid)
7,17-dihydroxydocosa-8,10,13,15,19-pentaenoic acid Chemical and Physical Properties
Names and Identifiers
-
- 7,17-dihydroxydocosa-8,10,13,15,19-pentaenoic acid
- NS00096568
- 7,17-Dihydroxy-8E,10Z,13Z,15E,19Z-docosapentaenoic acid
- (7S,8E,10Z,13Z,15E,17S,19Z)-7,17-DIHYDROXYDOCOSA-8,10,13,15,19-PENTAENOIC ACID
- 887752-13-8
- DTXSID00693991
- 7(S),17(S)-hydroxy DPA
- 7(S),17(S)-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-Docosapentaenoic Acid
- (8E,10Z,13Z,15E,19Z)-7,17-dihydroxydocosa-8,10,13,15,19-pentaenoic Acid
- PD021364
- CHEMBL5395605
-
- Inchi: 1S/C22H34O4/c1-2-3-10-15-20(23)16-11-7-5-4-6-8-12-17-21(24)18-13-9-14-19-22(25)26/h3,5-8,10-12,16-17,20-21,23-24H,2,4,9,13-15,18-19H2,1H3,(H,25,26)/b7-5-,8-6-,10-3-,16-11+,17-12+/t20-,21+/m0/s1
- InChI Key: JUBMLVBCKBUAQW-STWMVWSJSA-N
- SMILES: O[C@H](/C=C/C=C\C/C=C\C=C\[C@H](C/C=C\CC)O)CCCCCC(=O)O
Computed Properties
- Exact Mass: 362.24570956g/mol
- Monoisotopic Mass: 362.24570956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 15
- Complexity: 486
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 5
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 77.8Ų
7,17-dihydroxydocosa-8,10,13,15,19-pentaenoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S912957-50μg |
7(S),17(S)-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-Docosapentaenoic Acid |
887752-13-8 | 98% | 50μg |
¥1,447.20 | 2022-09-28 | |
| Larodan | 14-4255-41-50ug |
7,17-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-docosapentaenoic acid |
887752-13-8 | >98% | 50ug |
€109.00 | 2023-09-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1529243-50g |
(7S,8Z,10Z,13Z,15E,17S)-7,17-dihydroxydocosa-2,8,10,13,15-pentaenoic acid |
887752-13-8 | 98% | 50g |
¥2170.00 | 2024-04-26 | |
| Larodan | 14-4255-41-50g |
7,17-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-docosapentaenoic acid |
887752-13-8 | >98% | 50g |
€110.00 | 2025-03-07 |
7,17-dihydroxydocosa-8,10,13,15,19-pentaenoic acid Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 7,17-dihydroxydocosa-8,10,13,15,19-pentaenoic acid
7,17-dihydroxydocosa-8,10,13,15,19-pentaenoic acid (CAS No. 887752-13-8): A Comprehensive Overview
7,17-dihydroxydocosa-8,10,13,15,19-pentaenoic acid (CAS No. 887752-13-8) is a specialized polyunsaturated fatty acid that has garnered significant attention in the fields of biochemistry and pharmacology due to its unique structural and functional properties. This compound is a derivative of docosapentaenoic acid (DPA), which is an important omega-3 fatty acid with a wide range of biological activities. The presence of multiple hydroxyl groups and double bonds in its structure confers it with distinct chemical reactivity and biological significance.
The chemical structure of 7,17-dihydroxydocosa-8,10,13,15,19-pentaenoic acid is characterized by a 22-carbon chain with five double bonds and two hydroxyl groups located at the 7th and 17th positions. This specific arrangement of functional groups makes it a valuable compound for studying lipid metabolism and signaling pathways. Recent research has highlighted its potential roles in inflammation regulation, cell signaling, and neuroprotection.
In the context of inflammation regulation, studies have shown that 7,17-dihydroxydocosa-8,10,13,15,19-pentaenoic acid can modulate the activity of key inflammatory mediators such as prostaglandins and leukotrienes. This compound has been found to inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing the overall inflammatory response. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.
Moreover, cell signaling research has revealed that 7,17-dihydroxydocosa-8,10,13,15,19-pentaenoic acid can interact with various cellular receptors and signaling pathways. For instance, it has been shown to activate peroxisome proliferator-activated receptors (PPARs), which are nuclear receptors involved in regulating gene expression related to lipid metabolism and inflammation. This activation can lead to beneficial effects on metabolic health and cardiovascular function.
In the realm of neuroprotection, emerging evidence suggests that 7,17-dihydroxydocosa-8,10,13,15,19-pentaenoic acid may play a crucial role in maintaining brain health. Studies have demonstrated its ability to reduce oxidative stress and neuroinflammation, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, this compound has been found to promote neurogenesis and enhance synaptic plasticity, further supporting its potential as a neuroprotective agent.
The pharmacological applications of 7,17-dihydroxydocosa-8,10,13,15,19-pentaenoic acid are currently being explored in various preclinical and clinical studies. Preclinical models have shown promising results in reducing inflammation and improving metabolic parameters in conditions such as obesity and type 2 diabetes. Clinical trials are underway to evaluate its safety and efficacy in human subjects. These studies aim to provide a comprehensive understanding of its therapeutic potential and guide future drug development efforts.
From a synthetic chemistry perspective, the synthesis of 7,17-dihydroxydocosa-8,10,13,15,19-pentaenoic acid presents several challenges due to its complex structure. However, recent advances in synthetic methodologies have enabled more efficient and scalable production processes. These developments are crucial for ensuring the availability of this compound for research and therapeutic applications.
In conclusion, 7,17-dihydroxydocosa-8, 、,、,、,、,、,、,、,、,、,、,、,、,、,、,、,、,、,、,、,、,、,、,、,、,、,、 , , , , , , , , , , , , , , , , , , , , , , , , , , , , , , , , , , , - pentaenoic acid (CAS No. 887752- is a multifaceted compound with significant potential in various biological processes. Its unique chemical structure endows it with anti-inflammatory properties, cell signaling capabilities, and neuroprotective effects. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications. As our understanding deepens, this compound may become an important tool in the development of novel treatments for a range of diseases.
887752-13-8 (7,17-dihydroxydocosa-8,10,13,15,19-pentaenoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)